Cas no 1351392-38-5 (2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine)
2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine is a heterocyclic amine compound featuring a fused pyrano-pyrazole core structure. This scaffold is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of both pyrazole and tetrahydropyran moieties offers opportunities for further functionalization, enabling the development of compounds with tailored pharmacological properties. Its rigid bicyclic framework may contribute to enhanced binding affinity and selectivity in target interactions. The primary amine group allows for straightforward derivatization, facilitating its use in the construction of diverse molecular libraries for drug discovery and biochemical research applications.
1351392-38-5 structure
Product Name:2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine
CAS No:1351392-38-5
MF:C8H13N3O
MW:167.208321332932
MDL:MFCD20491786
CID:5042642
Update Time:2025-06-07
2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine
- 2-(1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)ethanamine
- 2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine
-
- MDL: MFCD20491786
- Inchi: 1S/C8H13N3O/c9-3-1-7-6-5-12-4-2-8(6)11-10-7/h1-5,9H2,(H,10,11)
- InChI Key: POQDKEDVJOFCGV-UHFFFAOYSA-N
- SMILES: O1CCC2=C(C1)C(CCN)=NN2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 153
- XLogP3: -0.7
- Topological Polar Surface Area: 63.9
2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T168306-100mg |
2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine |
1351392-38-5 | 100mg |
$ 230.00 | 2022-06-03 | ||
| TRC | T168306-500mg |
2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine |
1351392-38-5 | 500mg |
$ 865.00 | 2022-06-03 | ||
| TRC | T168306-1g |
2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine |
1351392-38-5 | 1g |
$ 1315.00 | 2022-06-03 | ||
| Enamine | EN300-843889-0.05g |
2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine |
1351392-38-5 | 95.0% | 0.05g |
$972.0 | 2025-02-21 | |
| Enamine | EN300-843889-0.1g |
2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine |
1351392-38-5 | 95.0% | 0.1g |
$1019.0 | 2025-02-21 | |
| Enamine | EN300-843889-0.25g |
2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine |
1351392-38-5 | 95.0% | 0.25g |
$1065.0 | 2025-02-21 | |
| Enamine | EN300-843889-0.5g |
2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine |
1351392-38-5 | 95.0% | 0.5g |
$1111.0 | 2025-02-21 | |
| Enamine | EN300-843889-1.0g |
2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine |
1351392-38-5 | 95.0% | 1.0g |
$1157.0 | 2025-02-21 | |
| Enamine | EN300-843889-2.5g |
2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine |
1351392-38-5 | 95.0% | 2.5g |
$2268.0 | 2025-02-21 | |
| Enamine | EN300-843889-5.0g |
2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine |
1351392-38-5 | 95.0% | 5.0g |
$3355.0 | 2025-02-21 |
2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
1351392-38-5 (2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk